Cas no 2114097-55-9 (ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate
• CAS No: 2114097-55-9
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6350339
• PubChem ID: 165902712
• Update Time: 2025-08-05

ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate
• 2114097-55-9
• EN300-27782619

• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)8-3-4-11-12(8)7-5-10-6-7/h3-4,7,10H,2,5-6H2,1H3
• InChI Key： PJLNBLXWALEDTN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=NN1C1CNC1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate

Professional Introduction to Ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate (CAS No. 2114097-55-9)

Ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate, with the CAS number 2114097-55-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole and azetidine families, which are well-known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a valuable scaffold for the development of novel drugs targeting various diseases.

The chemical structure of Ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate consists of a pyrazole ring linked to an azetidine ring, with an ester functional group at the 5-position of the pyrazole ring. This configuration provides multiple sites for chemical modification, enabling researchers to tailor its properties for specific biological targets. The presence of both nitrogen-containing heterocycles enhances its potential as a pharmacophore, contributing to its interaction with biological receptors and enzymes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. Pyrazole derivatives, in particular, have shown promise in inhibiting enzymes and receptors involved in inflammatory responses, cancer, and infectious diseases. Ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate has been studied for its potential as an anti-inflammatory agent, leveraging its ability to modulate key signaling pathways involved in inflammation.

One of the most compelling aspects of this compound is its mechanism of action. Studies have suggested that it may interact with cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins and other inflammatory mediators. By inhibiting these enzymes, Ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate could potentially reduce inflammation and pain associated with conditions such as arthritis and other inflammatory disorders. Furthermore, its structural similarity to known anti-inflammatory drugs makes it a promising candidate for further development.

The synthesis of Ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the azetidine ring through cyclization reactions and the subsequent coupling of the pyrazole moiety via condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

In addition to its anti-inflammatory potential, Ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate has also been explored for its antimicrobial properties. Preliminary studies have demonstrated its ability to inhibit the growth of various bacterial strains, including some resistant species. This finding is particularly noteworthy given the increasing prevalence of antibiotic-resistant bacteria worldwide. The compound's mechanism of action against bacteria may involve disrupting essential cellular processes or interfering with bacterial cell wall synthesis.

The pharmacokinetic properties of Ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preliminary pharmacokinetic studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical use. Further studies are needed to fully characterize its pharmacokinetic profile and identify any potential metabolic pathways that could lead to drug-drug interactions.

The development of novel drug candidates often involves collaboration between chemists, biologists, and clinicians. Ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate serves as a prime example of how interdisciplinary research can lead to significant advancements in drug discovery. By combining synthetic chemistry expertise with biological testing, researchers can rapidly screen compounds for potential therapeutic activity and refine their structures for optimal performance.

In conclusion, Ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate (CAS No. 2114097-55-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug development, particularly in the areas of anti-inflammation and antimicrobial therapy. Ongoing research aims to further elucidate its mechanism of action, optimize its synthetic route, and evaluate its pharmacokinetic properties. As our understanding of biological pathways continues to expand, compounds like Ethyl 1-(azetidin-3-yl)-1H-pyrazole-5-carboxylate will play a crucial role in shaping the future of pharmaceutical innovation.